Cas no 51548-48-2 ((5or8)-aminonaphthalene-2-sulphonic acid)

• Product Name: (5or8)-aminonaphthalene-2-sulphonic acid
• CAS No: 51548-48-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 56029
• PubChem ID: 8408
• Update Time: 2025-04-18

(5or8)-aminonaphthalene-2-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• (5or8)-aminonaphthalene-2-sulphonic acid
• MIX CLEVE’S ACID
• 5-Aminonaphthalene-2-sulphonic acid
• 5-aminonaphthalene-2-sulfonic acid
• 1-Amino-naphthalene-6-sulphonic acid
• Kyselina 1-naftylamin-6-sulfonova
• SMR001547301
• 5-Amino-2-naphthalenesulfonic acid
• Cleve's acid-1,6
• MFCD00004030
• 51548-48-2
• AS-17226
• Z1509721030
• N2M
• Kyselina cleve [Czech]
• 1-Amino-6-sulfonaphthalene
• Kyselina cleve
• DTXSID6059497
• EINECS 257-269-4
• 5-Amino-2-naphthalenesulfonic Acid, ~90%
• 1-NAPHTHYLAMINE-6-SULFONIC ACID
• .alpha.-Naphthylamine-6-sulfonic acid
• Clevesaure
• 1-amino-6-sulphonaphtalene
• Kyselina 1-naftylamin-6-sulfonova [Czech]
• 5-amino-2-naphthalene-sulfonic acid
• EINECS 204-351-2
• EC 204-351-2
• alpha-Naphthylamine-6-sulfonic acid
• WLN: L66J BZ HSWQ
• 5-AMINO-NAPHTALENE-2-MONOSULFONATE
• CHEBI:44188
• A804359
• 1-Aminonaphthalene-6-sulfonic acid
• NSC-31506
• Cleve's .beta.-acid
• A0346
• 5-Naphthylamine-2-sulfonic acid
• 6-sulfo-1-naphthylamine
• W-111018
• NSC4984
• 59G56TB11B
• UNII-59G56TB11B
• NSC 31506
• Cleve's beta-acid
• BRN 1819887
• 1,6-Cleve's acid
• 5-azaniumylnaphthalene-2-sulfonate;5-Amino-2-naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid, 5-amino-
• 1-Amino-6-naphthalenesulfonic acid
• EN300-260987
• AC-20130
• HMS3078E15
• DB08238
• FT-0623984
• 119-79-9
• NSC-4984
• AKOS015897377
• F19569
• PD004615
• 1,6-CLEVE'S ACID [MI]
• AE-562/42234612
• SCHEMBL157169
• 5-Amino-2-naphthalenesulfonic acid, >=95%
• 4-14-00-02804 (Beilstein Handbook Reference)
• MLS002637784
• CHEMBL1234578
• NS00004034
• Q27097461
• CS-0128925
• W-108498
• NSC31506

• Inchi： 1S/C10H9NO3S/c11-10-3-1-2-7-6-8(15(12,13)14)4-5-9(7)10/h1-6H,11H2,(H,12,13,14)
• InChI Key： UWPJYQYRSWYIGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CC=2C=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• Color/Form: 灰色-红色 粉末
• Density: 1.502
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.713
• PSA: 88.77000
• LogP: 3.33070

(5or8)-aminonaphthalene-2-sulphonic acid Security Information

• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying